Cas no 2171309-64-9 (6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid)

• Product Name: 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid
• CAS No: 2171309-64-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5940209
• PubChem ID: 165819218
• Update Time: 2025-06-23

6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid
• 6-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylheptanoic acid
• 2171309-64-9
• EN300-1549370

• Inchi： 1S/C27H34N2O5/c1-17(26(31)32)9-8-10-18(2)28-25(30)15-19(3)29-27(33)34-16-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,17-19,24H,8-10,15-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t17?,18?,19-/m1/s1
• InChI Key： SEZVGLPNYOBPRK-CTWPCTMYSA-N
• SMILES： O(C(N[C@H](C)CC(NC(C)CCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid

Introduction to 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid (CAS No. 2171309-64-9)

6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid, identified by its CAS number 2171309-64-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an amino-butanamido moiety, and a 2-methylheptanoic acid tail. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further research and development in drug discovery.

The Fmoc group is particularly noteworthy as it is commonly employed in peptide synthesis as an amino acid protecting group. Its presence in this compound suggests potential applications in the synthesis of peptide mimetics or protease inhibitors, which are critical targets in modern medicinal chemistry. The fluorene core further enhances the compound's stability and solubility, attributes that are often sought after in drug candidates to ensure better pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Studies indicate that compounds incorporating fluorene derivatives exhibit enhanced binding affinity to certain protein targets, making them promising candidates for therapeutic intervention. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that fluorene-based scaffolds can modulate enzyme activity by stabilizing specific conformational states of the target proteins.

The 3R configuration mentioned in the name underscores the stereochemical specificity of the compound. Chirality plays a pivotal role in the pharmacological activity of many drugs, as enantiomers can exhibit vastly different biological effects. The precise stereochemical arrangement ensures that the compound interacts optimally with its intended biological targets, thereby enhancing its efficacy and reducing potential side effects.

The butanamido moiety contributes to the compound's hydrogen bonding capabilities, which are essential for establishing stable interactions with biological macromolecules. This feature is particularly relevant in the design of small molecule inhibitors that target enzymes or receptors involved in disease pathways. The incorporation of this moiety into drug candidates can improve binding affinity and selectivity, key factors in developing successful therapeutics.

In addition to its structural complexity, 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid exhibits interesting physicochemical properties. Its molecular weight and solubility profile make it suitable for formulation into various pharmaceutical dosage forms. Furthermore, preliminary studies suggest that this compound may exhibit favorable metabolic stability, a crucial characteristic for drugs intended for systemic administration.

The 2-methylheptanoic acid tail adds hydrophobicity to the molecule, which can influence its distribution within biological systems. This feature is particularly important for designing compounds that require specific targeting within tissues or cells. By modulating the hydrophobicity of a drug candidate, researchers can fine-tune its pharmacokinetic behavior to achieve optimal therapeutic outcomes.

Current research trends indicate that multifunctional compounds—those capable of interacting with multiple targets or pathways—are becoming increasingly important in drug development. The structural features of 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid make it a promising candidate for such applications. For example, its ability to engage both enzymatic and non-enzymatic targets could provide a synergistic effect in treating complex diseases.

The synthesis of this compound represents a significant achievement in organic chemistry, leveraging advanced synthetic methodologies to construct its complex framework. Techniques such as solid-phase peptide synthesis (SPPS) combined with transition-metal-catalyzed cross-coupling reactions have been instrumental in achieving high yields and purity levels necessary for pharmaceutical applications.

As computational methods continue to evolve, so does our ability to predict and validate the biological activity of novel compounds like 6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid. High-throughput virtual screening (HTVS) and molecular docking simulations are being employed to identify potential lead compounds before they enter costly experimental testing phases. This approach not only accelerates drug discovery but also reduces attrition rates by eliminating less promising candidates early in the process.

The implications of this compound extend beyond basic research; they hold promise for addressing unmet medical needs across various therapeutic areas. For instance, its structural motifs could be adapted to develop treatments for neurological disorders, cancer, or inflammatory conditions where enzyme inhibition or receptor modulation is key.

In conclusion,6-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylheptanoic acid (CAS No. 2171309-64-9) exemplifies the sophistication and innovation inherent in modern pharmaceutical chemistry. Its unique structural features—combining protective groups like Fmoc with bioactive moieties such as fluorene derivatives—position it as a compelling candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics.